Cas no 872629-67-9 (2-{6-amino-1-(4-fluorophenyl)-4-oxo-1,4-dihydropyrimidin-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

• Product Name: 2-{6-amino-1-(4-fluorophenyl)-4-oxo-1,4-dihydropyrimidin-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• CAS No: 872629-67-9
• Molecular Formula: C₁₆H₁₄FN₅O₃S
• Molecular Weight: 375.377464771271
• CID: 5792872
• PubChem ID: 7162142

2-{6-amino-1-(4-fluorophenyl)-4-oxo-1,4-dihydropyrimidin-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide Properties

Names and Identifiers

• AKOS024617905
• AB00687089-01
• SMR000807181
• 2-[6-amino-1-(4-fluorophenyl)-4-oxopyrimidin-2-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• MLS001235942
• SR-01000018848
• F1895-0066
• 2-{[6-amino-1-(4-fluorophenyl)-4-oxo-1,4-dihydropyrimidin-2-yl]sulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• 872629-67-9
• 2-((6-amino-1-(4-fluorophenyl)-4-oxo-1,4-dihydropyrimidin-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide
• HMS2966M12
• SR-01000018848-1
• CHEMBL1588546

• InChIKey： TURXJIFBSJUMBI-UHFFFAOYSA-N
• Inchi： 1S/C16H14FN5O3S/c1-9-6-13(21-25-9)19-15(24)8-26-16-20-14(23)7-12(18)22(16)11-4-2-10(17)3-5-11/h2-7H,8,18H2,1H3,(H,19,21,24)
• SMILES： S(CC(NC1C=C(C)ON=1)=O)C1=NC(C=C(N)N1C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 375.08013866g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 375.08013866g/mol
• Heavy Atom Count: 26
• Complexity: 621
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 139Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides